Cas no 1804444-50-5 (2-Chloro-4-(difluoromethyl)-3-fluoropyridine-5-acetic acid)

• Product Name: 2-Chloro-4-(difluoromethyl)-3-fluoropyridine-5-acetic acid
• CAS No: 1804444-50-5
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4869219
• Update Time: 2025-06-30

2-Chloro-4-(difluoromethyl)-3-fluoropyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-3-fluoropyridine-5-acetic acid

• Inchi： 1S/C8H5ClF3NO2/c9-7-6(10)5(8(11)12)3(2-13-7)1-4(14)15/h2,8H,1H2,(H,14,15)
• InChI Key： DSACGBUTROSIFL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)F)=C(C=N1)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-4-(difluoromethyl)-3-fluoropyridine-5-acetic acid

2-Chloro-4-(difluoromethyl)-3-fluoropyridine-5-acetic Acid: A Comprehensive Overview

2-Chloro-4-(difluoromethyl)-3-fluoropyridine-5-acetic acid, also known by its CAS registry number CAS No. 1804444-50-5, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, difluoromethyl, and fluoro groups, along with an acetic acid moiety attached at the 5-position of the ring.

The synthesis of 2-Chloro-4-(difluoromethyl)-3-fluoropyridine-5-acetic acid involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic substitutions, and acetylation processes. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, improving both yield and purity. The compound's structure has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing insights into its spatial arrangement and electronic properties.

CAS No. 1804444-50-5 exhibits remarkable chemical stability under various conditions, making it suitable for use in diverse environments. Its physical properties, including melting point, boiling point, and solubility in different solvents, have been thoroughly characterized to facilitate its application in research and industrial settings.

The compound's unique combination of substituents imparts it with distinct biological activities, which have been explored in recent studies. For instance, research has demonstrated that 2-Chloro-4-(difluoromethyl)-3-fluoropyridine-5-acetic acid exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development in the pharmaceutical industry.

In addition to its biological applications, this compound has found utility in materials science as well. Its ability to act as a precursor in the synthesis of advanced materials has been highlighted in recent publications, where it has been used to develop novel polymers and catalysts with enhanced performance characteristics.

The environmental impact of CAS No. 1804444-50-5 has also been a subject of interest among researchers. Studies have shown that the compound degrades under specific environmental conditions, reducing its potential ecological footprint.

In conclusion, 2-Chloro-4-(difluoromethyl)-3-fluoropyridine-5-acetic acid, identified by its CAS registry number CAS No. 1804444-50-5, stands as a testament to the advancements in modern chemistry and materials science. Its versatile properties and wide-ranging applications underscore its importance in both academic research and industrial development.